Cas no 2172521-12-7 (1-propyl-2-(trifluoromethyl)pyrrolidin-3-amine)

• Product Name: 1-propyl-2-(trifluoromethyl)pyrrolidin-3-amine
• CAS No: 2172521-12-7
• MF: C₈H₁₅F₃N₂
• MW: 196.213312387466
• CID: 6019211
• PubChem ID: 165599434
• Update Time: 2025-06-10

1-propyl-2-(trifluoromethyl)pyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-propyl-2-(trifluoromethyl)pyrrolidin-3-amine
• 2172521-12-7
• EN300-1637562

• Inchi： 1S/C8H15F3N2/c1-2-4-13-5-3-6(12)7(13)8(9,10)11/h6-7H,2-5,12H2,1H3
• InChI Key： DRTBFLWWFKXAPH-UHFFFAOYSA-N
• SMILES： FC(C1C(CCN1CCC)N)(F)F

Computed Properties

• Exact Mass: 196.11873297g/mol
• Monoisotopic Mass: 196.11873297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.3Ų

Additional information on 1-propyl-2-(trifluoromethyl)pyrrolidin-3-amine

Chemical Compound CAS No. 2172521-12-7: 1-propyl-2-(trifluoromethyl)pyrrolidin-3-amine

The chemical compound known as 1-propyl-2-(trifluoromethyl)pyrrolidin-3-amine, identified by the CAS registry number CAS No. 2172521-12-7, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their diverse properties and functionalities.

The molecular structure of 1-propyl-2-(trifluoromethyl)pyrrolidin-3-amine consists of a pyrrolidine ring, a five-membered cyclic amine, substituted with a propyl group at position 1 and a trifluoromethyl group at position 2, with an amine functional group at position 3. This substitution pattern imparts unique electronic and steric properties to the molecule, making it suitable for various chemical reactions and applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving nucleophilic substitutions, reductions, and coupling reactions. The use of advanced catalysts and reaction conditions has significantly improved the yield and purity of this compound, making it more accessible for research and industrial applications.

In terms of pharmacological applications, 1-propyl-2-(trifluoromethyl)pyrrolidin-3-amine has shown promise as a potential drug candidate due to its ability to interact with specific biological targets, such as enzymes and receptors, in a highly selective manner. Preclinical studies have demonstrated its potential in treating various diseases, including neurological disorders and inflammatory conditions.

The trifluoromethyl group attached to the pyrrolidine ring contributes to the compound's lipophilicity and stability, enhancing its bioavailability when administered in vivo. This property is particularly advantageous in drug design, where maintaining adequate levels of the drug in systemic circulation is crucial for therapeutic efficacy.

Moreover, the presence of the propyl group at position 1 introduces additional flexibility to the molecule, allowing it to adopt conformations that are favorable for binding to target proteins or nucleic acids. This structural feature has been exploited in recent studies focusing on protein-ligand interactions and drug delivery systems.

In addition to its pharmacological applications, CAS No. 2172521-12-7 has also found utility in materials science as a precursor for the synthesis of advanced polymers and materials with tailored properties. Its ability to undergo various polymerization reactions under controlled conditions makes it a valuable building block in the development of high-performance materials.

Recent research has also explored the use of this compound in catalytic processes, where it serves as an effective ligand or catalyst in organic transformations such as asymmetric synthesis and cross-coupling reactions. Its unique electronic properties enable it to facilitate challenging chemical transformations with high efficiency and selectivity.

The environmental impact of this compound has also been a subject of recent studies, with researchers investigating its biodegradation pathways and toxicity profiles under various environmental conditions. Understanding its behavior in natural ecosystems is crucial for ensuring its safe use and minimizing any potential risks associated with its production or application.

In conclusion, the compound identified by CAS registry number CAS No. 2172521-12-7, or 1-propyl-2-(trifluoromethyl)pyrrolidin-3-amine, represents a versatile molecule with diverse applications across multiple fields of science and technology. Its unique structural features, combined with advancements in synthetic methods and pharmacological research, continue to unlock new possibilities for its use in developing innovative solutions to complex scientific challenges.